4-Methylbenzyl 4-(4-methylpiperazino)-5,6,7,8-tetrahydro-2-quinazolinyl sulfoxide

• IUPAC Name: 2-[(4-methylphenyl)methylsulfinyl]-4-(4-methylpiperazin-1-yl)-5,6,7,8-tetrahydroquinazoline
• InChI: InChI=1S/C21H28N4OS/c1-16-7-9-17(10-8-16)15-27(26)21-22-19-6-4-3-5-18(19)20(23-21)25-13-11-24(2)12-14-25/h7-10H,3-6,11-15H2,1-2H3
• InChI Key: YBOIYTIERMLBIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CS(=O)C2=NC3=C(CCCC3)C(=N2)N4CCN(CC4)C
• Molecular Formula: C21H28N4OS
• Molecular Weight: 384.5 g/mol

Description

The compound appears to contain a quinazoline ring, which is a type of heterocyclic compound. Quinazolines are part of many pharmaceutical drugs and have a wide range of biological activities.

Molecular Structure Analysis

The molecular structure would include a quinazoline ring, a sulfoxide group, and a 4-methylpiperazino group. The exact structure would depend on the positions of these groups on the ring.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the sulfoxide group, which is known to participate in various oxidation and reduction reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as solubility, melting point, and stability could be influenced by the presence and position of the sulfoxide and 4-methylpiperazino groups.

Scientific Research Applications

Regioselective Sulfonylation and N- to O-Sulfonyl Migration

Research on quinazolin-4(3H)-ones, including similar structures, has focused on their regioselective sulfonylation and unexpected N- to O-sulfonyl migration processes. These studies provide insights into the synthetic manipulation of quinazoline derivatives, potentially offering novel pathways for the development of therapeutic agents (Mertens et al., 2013).

Synthesis and Characterization of Quinazoline Derivatives

Another area of research has involved the synthesis and structural characterization of quinazoline sulfonamide derivatives. These studies not only expand the chemical space of quinazoline compounds but also explore their potential biological activities, laying the groundwork for future pharmacological applications (Kumar et al., 2018).

Histamine H4 Receptor Inverse Agonists

Quinazoline sulfonamides have been identified as potent inverse agonists for the human histamine H4 receptor, indicating the therapeutic potential of these compounds in treating inflammatory conditions. This research exemplifies the application of quinazoline derivatives in developing new drugs for inflammation and related diseases (Smits et al., 2010).

One-Pot Synthesis Techniques

Efficient synthetic routes for quinazoline derivatives have been explored, demonstrating the versatility of one-pot synthesis methods. These approaches not only streamline the production of quinazoline compounds but also open new avenues for designing complex molecules with potential biological activities (Gawande et al., 2015).

In Vitro Cytostatic Activity

Quinazoline-containing compounds have been investigated for their in vitro cytostatic activity against various cancer cell lines. This research underscores the potential of quinazoline derivatives as scaffolds for developing novel anticancer agents, highlighting their significance in medicinal chemistry and oncology research (Eamvijarn et al., 2012).

Safety And Hazards

Without specific data, it’s hard to comment on the safety and hazards of this compound. As with any chemical, appropriate safety measures should be taken when handling it.

Future Directions

Future research could focus on elucidating the properties and potential applications of this compound. This could include medicinal chemistry studies if the compound shows biological activity.